Cas no 16280-66-3 (1,2,4-Triazine, 5-phenyl-3-(2-pyridinyl)-)

• Product name: 1,2,4-Triazine, 5-phenyl-3-(2-pyridinyl)-
• CAS No: 16280-66-3
• MF: C₁₄H₁₀N₄
• MW: 234.256
• CID: 1344022
• PubChem ID: 11637235

1,2,4-Triazine, 5-phenyl-3-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine, 5-phenyl-3-(2-pyridinyl)-
• 3-(pyridin-2'-yl)-5-phenyl-1,2,4-triazine
• CHEMBL1732668
• 16280-66-3
• 5-phenyl-3-(2-pyridinyl)-1,2,4-triazine
• 5-phenyl-3-(2-pyridyl)-1,2,4-triazine
• 5-Phenyl-3-(pyridin-2-yl)-1,2,4-triazine
• SMR000551047
• HMS3354J21
• Q27182630
• 5-phenyl-3-pyridin-2-yl-1,2,4-triazine
• HMS2194K10
• CHEBI:104961
• MLS000911950

• Inchi： InChI=1S/C14H10N4/c1-2-6-11(7-3-1)13-10-16-18-14(17-13)12-8-4-5-9-15-12/h1-10H
• InChI Key： PQIPAPNLNPLMLK-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CN=NC(=N2)C3=CC=CC=N3

Computed Properties

• Exact Mass: 234.0907
• Monoisotopic Mass: 234.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51.6Ų

Experimental Properties

• PSA: 51.56